Cas no 75852-56-1 ([1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-)

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl- structure
75852-56-1 structure
Product Name:[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-
CAS No:75852-56-1
MF:C15H13ClO2
MW:260.715523481369
CID:563738
PubChem ID:53381
Update Time:2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-
    • 2-[3-(4-chlorophenyl)phenyl]propanoic acid
    • 4'-Chloro-alpha-methyl-3-biphenylacetic acid
    • 2-(4'-chloro-biphenyl-3-yl)-propionic acid
    • AC1L1ET0
    • AC1Q1LGW
    • BRN 5030640
    • CHEMBL357373
    • LS-44061
    • SureCN6271148
    • 2-(4'-Chloro[1,1'-biphenyl]-3-yl)propanoic acid
    • SCHEMBL6271148
    • DTXSID70997236
    • 75852-56-1
    • 3-BIPHENYLACETIC ACID, 4'-CHLORO-alpha-METHYL-
    • Inchi: 1S/C15H13ClO2/c1-10(15(17)18)12-3-2-4-13(9-12)11-5-7-14(16)8-6-11/h2-10H,1H3,(H,17,18)
    • InChI Key: OAHCVJGEJQPWCP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC=CC(=C1)C(C(=O)O)C

Computed Properties

  • Exact Mass: 260.0604073g/mol
  • Monoisotopic Mass: 260.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.